Cas no 1806743-14-5 (2-(Bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1806743-14-5
• MF: C₈H₄BrF₃INO₂
• MW: 409.926544189453
• CID: 4838276
• Update Time: 2025-10-29

2-(Bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H4BrF3INO2/c9-1-5-6(13)7(16-8(10,11)12)4(3-15)2-14-5/h2-3H,1H2
• InChI Key： KJKIZRXJFGSKFN-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=NC=C(C=O)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on 2-(Bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde

Introduction to 2-(Bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806743-14-5)

2-(Bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, comprising a bromomethyl group, an iodo substituent, a trifluoromethoxy group, and an aldehyde functionality, make it an invaluable intermediate for the synthesis of complex molecules. This compound (CAS No. 1806743-14-5) is particularly prized for its role in constructing heterocyclic scaffolds, which are prevalent in many bioactive agents.

The presence of the bromomethyl group allows for facile nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, thiols, and alcohols. This reactivity is crucial for the construction of biaryl structures, which are common motifs in drug discovery. Additionally, the iodo substituent at the 3-position provides another handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in generating carbon-carbon bonds, which are essential for building the three-dimensional structures of pharmacophores.

The trifluoromethoxy group is a key feature that imparts both electronic and steric properties to the molecule. Trifluoromethoxy groups are widely employed in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and lipophilicity. The electron-withdrawing nature of the trifluoromethyl group enhances the electrophilicity of the adjacent aldehyde functionality, facilitating its participation in condensation reactions with nucleophiles such as amines and hydrazines.

The aldehyde moiety at the 5-position serves as a reactive site for forming Schiff bases, imines, and other imino compounds. These derivatives are of great interest in medicinal chemistry as they can exhibit diverse biological activities. Furthermore, the aldehyde can be reduced to an alcohol or converted into an acyl chloride, expanding its synthetic utility.

Recent advancements in synthetic methodologies have highlighted the importance of 2-(Bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde in constructing novel heterocyclic compounds. For instance, studies have demonstrated its utility in generating pyridine-based derivatives with potential anticancer properties. The combination of bromomethyl and iodo substituents allows for sequential functionalization via cross-coupling reactions followed by palladium-catalyzed coupling to introduce aryl or vinyl groups.

In another innovative application, researchers have leveraged this compound to develop novel kinase inhibitors. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with hinge regions and other binding pockets on the enzyme surface. The presence of multiple reactive sites on 2-(Bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde enables the construction of complex inhibitors with optimized binding affinities and selectivity.

The trifluoromethoxy group has been particularly effective in enhancing metabolic stability by preventing oxidative degradation. This property is critical for drug candidates that require prolonged circulation times in vivo. Additionally, computational studies have shown that trifluoromethoxy-substituted pyridines exhibit improved solubility and cell permeability compared to their unsubstituted counterparts.

Another emerging area where this compound has shown promise is in the development of agrochemicals. Pyridine-based compounds are widely used as herbicides and fungicides due to their ability to interfere with essential enzymatic pathways in plants. The unique structural features of 2-(Bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde allow for the synthesis of novel agrochemicals with enhanced efficacy and environmental safety.

The aldehyde functionality has also been exploited in generating chiral auxiliaries and ligands for asymmetric synthesis. By reacting this compound with chiral amines or hydrazines, researchers can obtain enantiomerically enriched products that are valuable in pharmaceutical applications where stereochemistry plays a critical role.

In conclusion,2-(Bromomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS No. 1806743-14-5) is a multifaceted intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations that are essential for constructing complex bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and material science is likely to grow further.